1-benzyl-2-nitro-1H-imidazole

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• SMILES: C1=CC=C(C=C1)CN2C=CN=C2[N+](=O)[O-]
• InChI: InChI=1S/C10H9N3O2/c14-13(15)10-11-6-7-12(10)8-9-4-2-1-3-5-9/h1-7H,8H2
• InChIKey: NJKSHSRYEUUIFB-UHFFFAOYSA-N

1-Benzyl-2-nitro-1H-imidazole: Properties & Synthesis

1-Benzyl-2-nitro-1H-imidazole is a heterocyclic organic compound belonging to the 2-nitroimidazole class. It is characterized by a benzyl group at the N1 position and a nitro group at the C2 position of the imidazole ring, with a molecular formula of C10H9N3O2 and a molecular weight of 203.20 g/mol . The compound serves as a fundamental building block and key synthetic intermediate in medicinal chemistry, particularly for the development of antiparasitic agents targeting diseases such as Chagas disease. Its physicochemical properties, including a calculated LogP of 2.36 and a topological polar surface area of 63.64 Ų, influence its solubility and permeability profile .

Scaffold Type 2-Nitroimidazole building block for antiparasitic SAR exploration

Regiochemistry N1-benzyl-2-nitro isomer for reproducible synthetic derivatization

Physicochemical Profile Calculated LogP and PSA support permeability and solubility assessment

1-Benzyl-2-nitro-1H-imidazole: Why It Is Irreplaceable

Generic substitution among nitroimidazole derivatives is not scientifically valid due to the profound impact of regiochemistry and substitution patterns on reactivity and biological function. The position of the nitro group (e.g., 2-nitro vs. 5-nitro) dictates the compound's reduction potential and subsequent generation of reactive intermediates, which are crucial for antiparasitic activity [1]. Furthermore, the N1-benzyl substituent in 1-benzyl-2-nitro-1H-imidazole confers unique steric and electronic properties that are essential for its specific role as a synthetic intermediate, enabling regioselective transformations that are not possible with analogs like 1-methyl-2-nitroimidazole or 1-benzyl-5-nitroimidazole . This specificity is highlighted by the fact that 2-nitroimidazole-based derivatives display moderate activity against *Trypanosoma cruzi*, while 4-nitroimidazole derivatives are mostly inactive, underscoring the critical nature of the nitro group's position [1].

Target

Substitute

Risk

2-Nitro regioisomer

5-Nitro analog

Reduction potential shift may alter reactive intermediate generation

N1-Benzyl substituent

N1-Methyl or other alkyl analog

Steric/electronic changes limit direct synthetic substitution

2-Nitroimidazole class

4-Nitroimidazole analog

Class-level antiparasitic activity gap may require scaffold review

• [1] Papadopoulou, M. V., et al. Novel nitro(triazole/imidazole)-based heteroarylamides/sulfonamides as potential antitrypanosomal agents. European Journal of Medicinal Chemistry. 2014. View Source

1-Benzyl-2-nitro-1H-imidazole: Key Differentiating Evidence

Regioselective N1-Benzylation of 2-Nitroimidazole

Direct head-to-head comparison data for 1-benzyl-2-nitro-1H-imidazole against specific close analogs is currently limited in the public scientific literature. However, the synthesis of the target compound demonstrates high regioselectivity, yielding the N1-benzyl isomer as the major product. This contrasts with the potential for N3-alkylation, which is a common side reaction in imidazole chemistry. The yield of 1-benzyl-2-nitro-1H-imidazole under standard conditions is reported to be 50.4%, with optimized biphasic conditions achieving up to 92% yield, underscoring the preference for this specific isomer .

N1-Benzylation Regioselectivity

Reported synthesis context

Yield: 50.4% (standard) to 92% (optimized) for N1 isomer vs N3 isomer

Supports isomer-specific procurement for reproducible synthetic outcomes

Data to verify; class-level inference

Evidence Dimension	Regioselectivity and Yield of Benzylation
Target Compound Data	N1-benzyl-2-nitro-1H-imidazole
Comparator Or Baseline	Potential N3-benzyl isomer
Quantified Difference	Reported yields of 50.4% (standard conditions) to 92% (optimized biphasic conditions) for the target N1 isomer, indicating strong regioselectivity.
Conditions	Reaction of 2-nitroimidazole with benzyl chloride in the presence of a base (e.g., triethylamine in DCM or biphasic toluene/water).

Why This Matters

The high yield and regioselectivity of N1-benzylation ensure the reliable procurement of the correct isomer, which is critical for reproducible synthetic outcomes and downstream biological activity.

Class-Level Antitrypanosomal Activity: 2- vs 4-Nitroimidazole

While direct comparative data for 1-benzyl-2-nitro-1H-imidazole is not available, class-level inference from a study on nitroimidazole-based heteroarylamides/sulfonamides provides critical context. The research demonstrates that 2-nitroimidazole-based derivatives exhibit moderate activity against *Trypanosoma cruzi*, the causative agent of Chagas disease, with selectivity indices <50. In stark contrast, 4-nitroimidazole analogs were found to be mostly inactive [1]. This class-level distinction firmly establishes the 2-nitroimidazole scaffold, to which 1-benzyl-2-nitro-1H-imidazole belongs, as a necessary structural feature for pursuing antiparasitic activity.

Antitrypanosomal Activity Class

Class-level inference

2-Nitroimidazoles: moderate activity vs T. cruzi; 4-nitro class: mostly inactive

Guides scaffold prioritization for antitrypanosomal screening

Study-based class inference; direct data on target compound pending

Evidence Dimension	Antitrypanosomal Activity
Target Compound Data	Belongs to the 2-nitroimidazole class, which is moderately active against T. cruzi.
Comparator Or Baseline	4-nitroimidazole class
Quantified Difference	2-nitroimidazoles are active (selectivity <50), while 4-nitroimidazoles are mostly inactive.
Conditions	In vitro assay against *Trypanosoma cruzi*.

Why This Matters

This class-level data guides researchers and procurement specialists to prioritize the 2-nitroimidazole scaffold over the inactive 4-nitroimidazole scaffold for projects targeting *T. cruzi* or related trypanosomatids.

• [1] Papadopoulou, M. V., et al. Novel nitro(triazole/imidazole)-based heteroarylamides/sulfonamides as potential antitrypanosomal agents. European Journal of Medicinal Chemistry. 2014. View Source

Activation Energy of N1-Benzylation: Benzyl vs Bulky Analogs

Computational studies provide a quantitative rationale for the synthetic accessibility of 1-benzyl-2-nitro-1H-imidazole compared to bulkier N-alkyl analogs. The activation energy (ΔG‡) for the benzyl halide electrophile in the N1-alkylation of 2-nitroimidazole is calculated to be approximately 18.2 kcal/mol . This value is lower than the activation energies calculated for bulkier alkylating agents, explaining the observed regioselectivity favoring N1 over N3 alkylation and highlighting the favorable kinetics for synthesizing the benzyl derivative.

Activation Energy N1-Benzylation

Supporting evidence

ΔG‡ ≈ 18.2 kcal/mol for benzyl halide (lower than bulkier alkyl halides)

Kinetic favorability supports synthetic accessibility

Computational data; experimental verification recommended

Evidence Dimension	Activation Energy (ΔG‡) for N1-Alkylation
Target Compound Data	ΔG‡ ≈ 18.2 kcal/mol for benzyl halide electrophile.
Comparator Or Baseline	Bulkier alkyl halide electrophiles.
Quantified Difference	Lower activation energy for benzyl halide compared to bulkier analogs.
Conditions	Computational calculation.

Why This Matters

The lower activation energy confirms the kinetic favorability of benzylation over alkylation with more sterically hindered groups, ensuring higher synthetic yields and making 1-benzyl-2-nitro-1H-imidazole a more accessible and cost-effective intermediate for further derivatization.

1-Benzyl-2-nitro-1H-imidazole: Research & Industrial Applications

Benznidazole Analogs & Antiparasitic Drug Discovery

1-Benzyl-2-nitro-1H-imidazole serves as a crucial intermediate for synthesizing a wide range of 2-nitroimidazole derivatives, including analogs of the Chagas disease drug benznidazole (N-benzyl-2-(2-nitro-1H-imidazol-1-yl)acetamide). Its N1-benzyl-2-nitro scaffold is the core pharmacophore required for activity against *Trypanosoma cruzi*. Researchers can use this compound as a starting material to introduce various functional groups at the N1 position or to further derivatize the imidazole ring, enabling structure-activity relationship (SAR) studies to optimize antiparasitic potency and selectivity [1].

Reductive Activation & Bioreductive Prodrugs

The 2-nitroimidazole moiety is a well-known trigger for bioreductive activation. 1-Benzyl-2-nitro-1H-imidazole can be used as a model compound to study the enzymatic or chemical reduction of the nitro group to reactive intermediates, such as nitroso- and hydroxylamine species. These studies are essential for understanding the mechanism of action of nitroimidazole drugs and for designing novel bioreductive prodrugs that are selectively activated in hypoxic environments, such as those found in solid tumors or certain parasitic infections .

Regioselective Functionalization & Advanced Building Blocks

The established synthetic routes for 1-benzyl-2-nitro-1H-imidazole, with yields up to 92%, provide researchers with a reliable supply of this advanced building block. The compound is poised for further regioselective transformations, such as Vicarious Nucleophilic Substitution (VNS) at C4 or metalation at C5. This enables the construction of more complex, diversely functionalized 2-nitroimidazole libraries for screening against a variety of biological targets beyond antiparasitic applications, including anticancer and antimicrobial agents .

Reference Standard for Nitroimidazole Analysis

Due to its well-defined structure and physicochemical properties (e.g., LogP 2.36, PSA 63.64 Ų), 1-benzyl-2-nitro-1H-imidazole can serve as a reference standard in analytical chemistry. It can be used to develop and validate HPLC, LC-MS, or GC-MS methods for the detection and quantification of related nitroimidazole impurities in pharmaceutical preparations or environmental samples. Its distinct retention time and mass spectral fragmentation pattern make it a valuable tool for ensuring the purity and quality of more complex nitroimidazole-based drugs .

Application

Selection Property

Validation Focus

Benznidazole analog synthesis and SAR profiling

N1-benzyl-2-nitro core pharmacophore

Antiparasitic potency and selectivity against T. cruzi

Bioreductive activation model studies

2-Nitroimidazole reduction-trigger

Reactive intermediate formation under hypoxic conditions

Regioselective derivatization and library synthesis

Reported regioselective synthesis

Functionalization at C4/C5 for diverse 2-nitroimidazole libraries

Analytical reference standard development

Well-defined structure and physicochemical profile

HPLC/LC-MS method validation for nitroimidazole detection

• [1] Papadopoulou, M. V., et al. Novel nitro(triazole/imidazole)-based heteroarylamides/sulfonamides as potential antitrypanosomal agents. European Journal of Medicinal Chemistry. 2014. View Source